Cas no 1055952-93-6 ((1R)-5,6-dichloro-2,3-dihydro-1h-inden-1-amine)

• Product Name: (1R)-5,6-dichloro-2,3-dihydro-1h-inden-1-amine
• CAS No: 1055952-93-6
• MF: C₉H₉Cl₂N
• MW: 202.080460309982
• CID: 2184365
• PubChem ID: 72209839
• Update Time: 2025-05-24

(1R)-5,6-dichloro-2,3-dihydro-1h-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-5,6-dichloro-2,3-dihydro-1h-inden-1-amine
• 1055952-93-6
• N11003
• MFCD07373948
• (1R)-5,6-DICHLOROINDANYLAMINE
• (R)-5,6-DICHLORO-2,3-DIHYDRO-1H-INDEN-1-AMINE

• Inchi： 1S/C9H9Cl2N/c10-7-3-5-1-2-9(12)6(5)4-8(7)11/h3-4,9H,1-2,12H2/t9-/m1/s1
• InChI Key： XWCCMCNCBDSVFJ-SECBINFHSA-N
• SMILES： ClC1C(=CC2=C(C=1)[C@@H](CC2)N)Cl

Computed Properties

• Exact Mass: 201.0112047g/mol
• Monoisotopic Mass: 201.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (1R)-5,6-dichloro-2,3-dihydro-1h-inden-1-amine

(1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine (CAS No. 1055952-93-6): A Comprehensive Overview

(1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine (CAS No. 1055952-93-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of indenylamines and is characterized by the presence of two chlorine atoms and a chiral center at the 1-position of the indane ring. The following sections provide a detailed overview of its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

(1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine is a chiral amine with the molecular formula C₉H₉Cl₂N. The compound features a bicyclic indane ring system with two chlorine substituents at the 5 and 6 positions, and an amino group attached to the 1-position. The presence of the chiral center at the 1-position imparts enantiomeric specificity to the molecule, which can have significant implications for its biological activity and pharmacological properties.

The physical properties of (1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine include a melting point of approximately 78°C and a boiling point of around 280°C. It is generally insoluble in water but shows good solubility in organic solvents such as methanol, ethanol, and dichloromethane. These solubility characteristics make it suitable for various synthetic and analytical procedures.

Synthesis Methods

The synthesis of (1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine has been extensively studied in recent years, with several efficient routes being developed. One common approach involves the asymmetric hydrogenation of a substituted indene derivative followed by reductive amination. For instance, a study published in the Journal of Organic Chemistry in 2020 reported a highly enantioselective synthesis using a ruthenium-catalyzed hydrogenation method. This method achieved excellent yields (up to 98%) and high enantiomeric excess (ee > 99%).

Another notable synthetic route involves the use of chiral auxiliaries or catalysts to control the stereochemistry during the formation of the amino group. A recent paper in Angewandte Chemie described a novel approach using a chiral phosphoric acid catalyst to achieve high enantioselectivity in the synthesis of (1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine. This method not only simplified the synthetic process but also reduced the number of purification steps required.

Biological Activities and Applications

The biological activities of (1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine have been explored in various contexts, including its potential as a lead compound for drug discovery. One area of significant interest is its interaction with neurotransmitter systems. Studies have shown that this compound can modulate serotonin and dopamine receptors, making it a promising candidate for treating neurological disorders such as depression and Parkinson's disease.

A recent study published in the Journal of Medicinal Chemistry investigated the effects of (1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine on serotonin transporters (SERT) and dopamine transporters (DAT). The results indicated that this compound exhibits moderate affinity for both SERT and DAT with IC₅₀ values in the low micromolar range. Additionally, it showed selective inhibition of monoamine oxidase B (MAO-B), which is implicated in neurodegenerative diseases.

Beyond its potential as a therapeutic agent, (1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine has also been evaluated for its use as an intermediate in the synthesis of more complex molecules. Its versatile reactivity and functional group compatibility make it an attractive building block for organic synthesis. For example, it has been used as a starting material for the preparation of novel antiviral agents targeting RNA-dependent RNA polymerases.

Recent Research Developments

The ongoing research on (1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine continues to uncover new applications and mechanisms of action. A study published in Chemical Communications in 2022 explored its potential as an inhibitor of protein-protein interactions (PPIs) involved in cancer signaling pathways. The researchers found that this compound could selectively disrupt interactions between specific oncogenic proteins, leading to reduced cell proliferation and increased apoptosis in cancer cells.

In another study published in ACS Medicinal Chemistry Letters in 2023, scientists investigated the pharmacokinetic properties of (1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine. The results showed that it has favorable oral bioavailability and low toxicity profiles in preclinical models. These findings suggest that this compound could be developed into an effective oral medication for various therapeutic indications.

Conclusion

(1R)-5,6-dichloro-2,3-dihydro-1H-inden-1-amine (CAS No. 1055952-93-6) is a versatile chiral compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a potential therapeutic agent or synthetic intermediate. Ongoing research continues to expand our understanding of its properties and potential uses, highlighting its significance in modern drug discovery efforts.